Cas no 80-77-3 (Chlormezanone)

Chlormezanone is a centrally acting muscle relaxant and anxiolytic agent belonging to the thiazolidinone class. It exhibits sedative and tranquilizing properties by modulating GABAergic neurotransmission in the central nervous system. The compound is primarily used for the short-term management of musculoskeletal pain, muscle spasms, and anxiety-related disorders. Its advantages include a favorable safety profile with minimal anticholinergic effects compared to other muscle relaxants, as well as a relatively rapid onset of action. Chlormezanone is metabolized hepatically and excreted renally, with a half-life of approximately 24–36 hours. It is typically administered orally in tablet form, with dosages adjusted based on clinical response and tolerability.
Chlormezanone structure
Chlormezanone structure
Product Name:Chlormezanone
CAS No:80-77-3
MF:C11H12ClNO3S
MW:273.735880851746
MDL:MFCD00143951
CID:34228
PubChem ID:2717
Update Time:2025-05-27

Chlormezanone Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Chlorophenyl)-3-methyl-1,3-thiazinan-4-one 1,1-dioxide
    • Chlormezanone
    • 2-(4-Chlorophenyl)tetrahydro-3-methyl-4H-1,3-thiazin-4-one 1,1-Dioxide
    • 2-(4-chlorophenyl)-3-methyl-1,1-dioxo-1,3-thiazinan-4-one
    • Trancopal
    • 2-(4-Chlorophenyl)-3-methyl-4-methathiazanone-1,1-dioxide
    • Chlormethazanone
    • Chlormethazone
    • Clormetazanone
    • Clormetazon
    • Chlormezanon
    • Phenarol
    • dl-Chlormezanone
    • Rilassol
    • Myolespen
    • Trancote
    • Rilaquil
    • Rilansyl
    • Clorilax
    • Supotran
    • Miorilax
    • Tanafol
    • Bisina
    • Banabin
    • Alinam
    • Rexan
    • Rilax
    • Banabin-sintyal
    • Muskel-Trancopal
    • Mio-sed
    • Banabil-sintyal
    • Chlormezanonum
    • Tranrilax
    • Dichloromezanone
    • Clormezanone [DCIT]
    • Rillasol
    • Chlomedinon
    • Suprotan
    • Muskel
    • Lobak
    • (+-)-Chlormezanone
    • Clormezanona [
    • C76585
    • 4H-1,3-Thiazin-4-one, tetrahydro-2-(p-chlorophenyl)-3-methyl-, 1,1-dioxide
    • WLN: T6VN DSWTJ B1 CR DG
    • chlormezanona
    • 4H-1,3-Thiazin-4-one, 2-(p-chlorophenyl)tetrahydro-3-methyl-1,1-dioxide
    • AB00052410
    • Chlormezanone 1.0 mg/ml in Methanol
    • NCGC00261068-01
    • SPBio_002292
    • Chlormezanone 100 microg/mL in Ethanol
    • C11H12ClNO3S
    • KBio1_000886
    • HMS2096C13
    • Chlormezanone [INN:BAN:JAN]
    • DTXSID3022798
    • s2021
    • NCGC00255305-01
    • 4H-1,3-Thiazin-4-one, 2-(4-chlorophenyl)tetrahydro-3-methyl-1,1-dioxide
    • NCGC00015191-06
    • EINECS 201-307-4
    • Tox21_110093_1
    • NCGC00024597-03
    • 4H-1,3-Thiazin-4-one, 2-(4-chlorophenyl)tetrahydro-3-methyl-, 1,1-dioxide, (-)-
    • 2-(4-Chlorphenyl)-3-methyl-4-metathiazanon-1,1-dioxid
    • GTPL7323
    • AKOS016844064
    • SR-01000075208-5
    • SR-01000075208-1
    • HMS3266A22
    • 102818-66-6
    • CAS-80-77-3
    • (.+/-.)-Fenarol
    • Prestwick3_000336
    • (-)-Chlormezanone
    • Prestwick1_000336
    • SCHEMBL217864
    • IDI1_000886
    • KBio2_003462
    • KBio2_000894
    • 2-(p-chlorophenyl)perhydro-3-methyl-1,3-thiazin-4-one 1,1-dioxide
    • AB00052410_04
    • 4H-1, 2-(p-chlorophenyl)tetrahydro-3-methyl-, 1,1-dioxide
    • UNII-C14WB33Y0S
    • 4H-1, 2-(4-chlorophenyl)tetrahydro-3-methyl-, 1,1-dioxide
    • GP568V9G19
    • Spectrum3_001084
    • SDCCGSBI-0050370.P004
    • CHLORMEZANONE [MART.]
    • 102818-67-7
    • 2-(4-Chlorophenyl)-3-methyl-4-metathiazanone-1,1-dioxide
    • 2-(4-Chlorophenyl)tetrahydro-3-methyl-4H,1,3-thiazin-4-one 1,1-Dioxide
    • WEQAYVWKMWHEJO-UHFFFAOYSA-
    • Clormezanone
    • NSC-759569
    • Chlormezanone, (+)-
    • InChI=1/C11H12ClNO3S/c1-13-10(14)6-7-17(15,16)11(13)8-2-4-9(12)5-3-8/h2-5,11H,6-7H2,1H3
    • 2-(p-Chlorphenyl)-3-methyl-1,1-dioxide
    • 2-(4-chlorophenyl)-3-methyl-1lambda6,3-thiazinane-1,1,4-trione
    • EU-0100383
    • Clormezanona
    • HMS3675M15
    • Chlormezanone (JAN/INN)
    • LS-150535
    • (+)-Chlormezanone
    • 4H-1,3-Thiazin-4-one, 2-(p-chlorophenyl)tetrahydro-3-methyl-, 1,1-dioxide
    • 4H-1,3-Thiazin-4-one, 2-(4-chlorophenyl)tetrahydro-3-methyl-, 1,1-dioxide, (+)-
    • Pharmakon1600-02300062
    • CHLORMEZANONE [JAN]
    • HMS3655N09
    • WIN 4692
    • HMS3411M15
    • BPBio1_001189
    • NCGC00015191-08
    • SMR001456219
    • HB0907
    • LP00383
    • NSC-169108
    • Q5102983
    • MFCD00143951
    • SR-01000075208-3
    • SPBio_001793
    • (+)-Fenarol
    • DTXCID502798
    • NCGC00015191-10
    • MLS004773972
    • Dichloromethazanone
    • D00268
    • HMS502M08
    • CHLORMEZANONE [MI]
    • TRANCOPAL (TN)
    • Spectrum_000414
    • D0S1OE
    • 4H-1,3-Thiazin-4-one, 2-(4-chlorophenyl)tetrahydro-3-methyl-, 1,1-dioxide
    • AKOS000121464
    • NCGC00015191-13
    • Oprea1_275911
    • (.+/-.)-Chlormezanone
    • Prestwick0_000336
    • NCGC00024597-02
    • Trancopa
    • Spectrum4_001237
    • CHLORMEZANONE [VANDF]
    • FT-0623609
    • NCGC00015191-22
    • BSPBio_000371
    • NCGC00024597-04
    • Prestwick_736
    • chlormezanon-
    • 2-(4-Chlorophenyl)tetrahydro-3-methyl-4H-1,3-thiazin-4-one-1,1-dioxide
    • HMS3713C13
    • NCGC00015191-03
    • Tox21_302197
    • BPBio1_000409
    • NCGC00015191-09
    • Spectrum2_001807
    • C-192
    • 4BU37OM8KL
    • 2-(p-Chlorophenyl)tetrahydro-3-methyl-4H-1,3-thiazin-4-one 1,1-dioxide
    • NSC169108
    • NCGC00015191-05
    • BRD-A20348246-001-08-3
    • CCG-39616
    • (+-)-Fenarol
    • Biomol-NT_000277
    • (-)-Fenarol
    • AB00052410_05
    • NCGC00024597-05
    • CHEBI:3619
    • BSPBio_002728
    • Z104493622
    • Chlormezanone (Trancopal)
    • HY-B0353
    • 2-(p-Chlorophenyl)tetrahydro-3-methyl-4H-1,1-dioxide
    • NCGC00015191-07
    • BCP14385
    • Tox21_113151
    • 2-(p-Chlorphenyl)-3-methyl-1,3-perhydrothiazin-4-one, 1,1-dioxide
    • KBio3_001948
    • NSC 169108
    • 4H-1,3-Thiazin-4-one, 2-(p-chlorophenyl)tetrahydro-3-methyl-, 1,1,-dioxide
    • KBio2_006030
    • Tox21_110093
    • NSC759569
    • CHLORMEZANONE [WHO-DD]
    • Clormezanona [INN-Spanish]
    • Fenaprim
    • 2-(p-Chlorphenyl)-3-methyl-1,3-perhydrothiazin-4-on-1,1-dioxide
    • HMS3261M07
    • CHLORMEZANONE [ORANGE BOOK]
    • DB01178
    • SBI-0050370.P003
    • Prestwick2_000336
    • SR-01000075208
    • CHLORMEZANONE [INN]
    • SW196880-3
    • SR-01000075208-6
    • HSDB 3300
    • HMS3884E20
    • NCGC00015191-04
    • DivK1c_000886
    • 80-77-3
    • CHLORMEZANONE [HSDB]
    • C14WB33Y0S
    • Spectrum5_001364
    • UNII-GP568V9G19
    • KBioGR_001734
    • NINDS_000886
    • NCGC00024597-06
    • Tox21_500383
    • Chlormezanonum [INN-Latin]
    • UNII-4BU37OM8KL
    • Chlormezanone, (-)-
    • (+/-)-chlormezanone
    • BRD-A20348246-001-05-9
    • Lopac0_000383
    • 2-(para-Chlorophenyl)tetrahydro-3-methyl-4H-1,3-thiazin-4-one, 1,1-dioxide
    • WEQAYVWKMWHEJO-UHFFFAOYSA-N
    • CHEMBL1200714
    • Chlormezanone [BAN:INN:JAN]
    • MLS003876813
    • KBioSS_000894
    • EN300-21186
    • Transanate
    • HMS1569C13
    • Banabin-syntyal
    • SPECTRUM2300062
    • Rilasol
    • NS00008711
    • Chlormezanonum (INN-Latin)
    • Clormezanona (INN-Spanish)
    • M03BB02
    • CHLORMEZANONE (MART.)
    • MUSKEL-TRANCOPHL
    • 4H-1,3-Thiazin-4-one, 2-(p-chlorophenyl)tetrahydro-3-methyl-, 1,1-dioxide (6CI, 7CI, 8CI)
    • (±)-Chlormezanone
    • (±)-Fenarol
    • 2-(4-Chlorophenyl)-3-methyl-1,3-thiazinan-4-one1,1-dioxide
    • 2-(4-Chlorophenyl)-3-methyl-1λ6,3-thiazinane-1,1,4-trione
    • 2-(p-Chlorophenyl)-3-methyl-1,3-perhydrothiazin-4-one 1,1-dioxide
    • Fenarol
    • MeSH ID: D002720
    • Muskel Trancopal
    • Suprotran
    • BRD-A20348246-001-13-3
    • BRD-A20348246-001-15-8
    • BRD-A20348246-001-14-1
    • MDL: MFCD00143951
    • Inchi: 1S/C11H12ClNO3S/c1-13-10(14)6-7-17(15,16)11(13)8-2-4-9(12)5-3-8/h2-5,11H,6-7H2,1H3
    • InChI Key: WEQAYVWKMWHEJO-UHFFFAOYSA-N
    • SMILES: O=C1CCS(=O)(=O)C(C2C=CC(Cl)=CC=2)N1C

Computed Properties

  • Exact Mass: 273.02300
  • Monoisotopic Mass: 273.022642
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.1
  • Topological Polar Surface Area: 62.8

Experimental Properties

  • Color/Form: White crystalline powder.
  • Density: 1.2205 (rough estimate)
  • Melting Point: 113.0 to 116.0 deg-C
  • Boiling Point: 534.5°C at 760 mmHg
  • Flash Point: 277.1°C
  • Refractive Index: 1.6300 (estimate)
  • PSA: 62.83000
  • LogP: 2.63420
  • Merck: 2106
  • Solubility: Slightly soluble in water or ethanol, easily soluble in acetone and chloroform, insoluble in benzene. Slightly odorous. Decompose when heated in inorganic acid or base

Chlormezanone Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P264-P270-P301+P312+P330-P501
  • RTECS:XJ1050000
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Chlormezanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-B0353-10mM*1mLinDMSO
Chlormezanone
80-77-3 99.71%
10mM*1mLinDMSO
¥605 2022-05-18
MedChemExpress
HY-B0353-100mg
Chlormezanone
80-77-3 99.89%
100mg
¥550 2024-04-17
DC Chemicals
DCAPI1354-100 mg
Chlormezanone (Trancopal)
80-77-3 >99%
100mg
$250.0 2022-02-28
DC Chemicals
DCAPI1354-250 mg
Chlormezanone (Trancopal)
80-77-3 >99%
250mg
$500.0 2022-02-28
DC Chemicals
DCAPI1354-1 g
Chlormezanone (Trancopal)
80-77-3 >99%
1g
$1000.0 2022-02-28
S e l l e c k ZHONG GUO
S2021-50mg
Chlormezanone
80-77-3 99.95%
50mg
¥784.21 2023-09-16
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R026210-1g
Chlormezanone
80-77-3 98%
1g
¥606 2024-05-21
ChemScence
CS-2399-100mg
Chlormezanone
80-77-3 99.71%
100mg
$50.0 2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci17624-50mg
Chlormezanone
80-77-3 98%
50mg
¥617.00 2023-09-09
TRC
C602015-25mg
Chlormezanone
80-77-3
25mg
$ 51.00 2023-09-08

Chlormezanone Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium peroxoborate Solvents: Acetic acid
Reference
Further functional-group oxidations using sodium perborate
McKillop, Alexander; et al, Tetrahedron, 1989, 45(11), 3299-306

Production Method 2

Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid Solvents: Toluene
2.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Acetic acid ,  Acetone
Reference
Synthetic studies on chlormezanone
Chang, Pong; et al, Zhonghua Yaoxue Zazhi, 1991, 43(6), 437-46

Production Method 3

Reaction Conditions
1.1 Catalysts: Acetic anhydride
2.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1)
Reference
New synthesis of methathiazanone derivatives via intramolecular Pummerer rearrangements
Nagakura, Isao; et al, Heterocycles, 1975, 3(6), 453-7

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol
2.1 Reagents: p-Toluenesulfonic acid Solvents: Toluene
3.1 Reagents: Hydrogen peroxide ,  Sodium tungsten oxide Solvents: Benzene
Reference
Synthetic studies on chlormezanone
Chang, Pong; et al, Zhonghua Yaoxue Zazhi, 1991, 43(6), 437-46

Production Method 5

Reaction Conditions
1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Acetic acid ,  Acetone
Reference
Synthetic studies on chlormezanone
Chang, Pong; et al, Zhonghua Yaoxue Zazhi, 1991, 43(6), 437-46

Production Method 6

Reaction Conditions
1.1 Solvents: Benzene
2.1 Reagents: Hydrogen peroxide ,  Sodium tungsten oxide Solvents: Benzene
Reference
Synthetic studies on chlormezanone
Chang, Pong; et al, Zhonghua Yaoxue Zazhi, 1991, 43(6), 437-46

Production Method 7

Reaction Conditions
1.1 Reagents: Hydrogen peroxide
2.1 Catalysts: Acetic anhydride
3.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1)
Reference
New synthesis of methathiazanone derivatives via intramolecular Pummerer rearrangements
Nagakura, Isao; et al, Heterocycles, 1975, 3(6), 453-7

Production Method 8

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Methanol
2.1 Reagents: Sodium hydroxide Solvents: Methanol
3.1 Reagents: p-Toluenesulfonic acid Solvents: Toluene
4.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Acetic acid ,  Acetone
Reference
Synthetic studies on chlormezanone
Chang, Pong; et al, Zhonghua Yaoxue Zazhi, 1991, 43(6), 437-46

Chlormezanone Raw materials

Chlormezanone Preparation Products

Chlormezanone Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:80-77-3)Chlormezanone
Order Number:LE12837
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:07
Price ($):discuss personally
Email:18501500038@163.com

Additional information on Chlormezanone

Comprehensive Overview of Chlormezanone (CAS No. 80-77-3): Uses, Mechanism, and Modern Applications

Chlormezanone, identified by its CAS number 80-77-3, is a well-known compound primarily recognized for its muscle relaxant and anxiolytic properties. This chemical has garnered attention in both medical and research communities due to its unique pharmacological profile. In recent years, there has been a surge in searches for "Chlormezanone uses" and "CAS 80-77-3 side effects," reflecting growing public interest in its therapeutic potential and safety considerations.

The compound belongs to the class of central nervous system (CNS) depressants, often compared to other relaxants like meprobamate. Its mechanism of action involves modulating GABA receptors, which contributes to its calming effects. Researchers and healthcare professionals frequently search for "how does Chlormezanone work" or "Chlormezanone mechanism of action," highlighting the demand for clear, science-backed explanations. Unlike some older relaxants, Chlormezanone is noted for its milder side effect profile, making it a subject of interest for those exploring alternatives to traditional therapies.

In the context of modern healthcare trends, Chlormezanone is often discussed alongside topics like "natural alternatives to muscle relaxants" and "non-addictive anxiolytics." While it is not a natural compound, its balanced efficacy and tolerability have led to comparisons with herbal supplements like valerian root or kava. Searches for "Chlormezanone vs. benzodiazepines" also indicate a shift toward safer, non-habit-forming options in managing anxiety and muscle spasms.

From a biochemical perspective, Chlormezanone (CAS 80-77-3) is synthesized through a multi-step process involving chlorination and condensation reactions. Its molecular structure, C11H12ClNO2S, includes a thiazolidine ring, which is critical for its activity. Laboratories and pharmaceutical companies often query "Chlormezanone synthesis" or "CAS 80-77-3 suppliers," underscoring its relevance in industrial and academic settings.

Despite its benefits, Chlormezanone is not without controversies. Online discussions frequently address "Chlormezanone withdrawal symptoms" and "long-term effects of Chlormezanone," emphasizing the need for responsible use under medical supervision. Regulatory agencies in various countries have differing stances on its availability, with some requiring prescriptions due to its CNS effects. This has fueled searches for "is Chlormezanone banned" and "legal status of CAS 80-77-3."

Looking ahead, Chlormezanone continues to be a focal point in research exploring novel applications. Emerging studies investigate its potential in conditions like fibromyalgia and chronic fatigue syndrome, aligning with the rising interest in "off-label uses of Chlormezanone." Additionally, its role in combination therapies—such as with non-steroidal anti-inflammatory drugs (NSAIDs)—is gaining traction, as seen in searches for "Chlormezanone and pain management."

In summary, Chlormezanone (CAS 80-77-3) remains a versatile compound with significant medical and scientific value. Its dual action as a muscle relaxant and anxiolytic, coupled with ongoing research into expanded uses, ensures its place in contemporary pharmacology. For those seeking detailed information, resources on "Chlormezanone pharmacokinetics" or "clinical trials involving CAS 80-77-3" provide deeper insights into this intriguing molecule.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:80-77-3)Chlormezanone
LE12837
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email